Cas no 1432793-68-4 (N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline)
N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline is a protected dipeptide derivative widely used in peptide synthesis. The tert-butoxycarbonyl (Boc) and tert-butyl (tBu) groups provide robust protection for the amine and hydroxyl functionalities, respectively, ensuring stability under various reaction conditions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and solution-phase methodologies, where selective deprotection is required. Its chiral purity (L-configuration) and well-defined stereochemistry make it suitable for constructing complex peptides with high precision. The protective groups are cleavable under mild acidic conditions, offering compatibility with sensitive substrates. This reagent is favored for its reliability in producing high-yield, high-purity peptide intermediates.
1432793-68-4 structure
Product Name:N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline
CAS No:1432793-68-4
MF:C18H32N2O6
MW:372.456485748291
CID:5071195
PubChem ID:57383526
Update Time:2025-06-07
N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline Chemical and Physical Properties
Names and Identifiers
-
- Boc-Thr(tBu)-Pro-OH
- N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline
- (2S)-1-[(2S,3R)-3-[(2-methylpropan-2-yl)oxy]-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]pyrrolidine-2-carboxylic acid
- E81222
- CS-0102371
- HY-44070
- PD196024
- DA-65818
- 1432793-68-4
- MS-26013
-
- Inchi： 1S/C18H32N2O6/c1-11(25-17(2,3)4)13(19-16(24)26-18(5,6)7)14(21)20-10-8-9-12(20)15(22)23/h11-13H,8-10H2,1-7H3,(H,19,24)(H,22,23)/t11-,12+,13+/m1/s1
- InChI Key： WSNKDPVQSFTVBN-AGIUHOORSA-N
- SMILES： O(C(C)(C)C)[C@H](C)[C@@H](C(N1CCC[C@H]1C(=O)O)=O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 372.22603674 g/mol
- Monoisotopic Mass: 372.22603674 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 105
- Molecular Weight: 372.5
N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-44070-25mg |
N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline |
1432793-68-4 | 97.05% | 25mg |
￥500 | 2024-07-20 | |
| MedChemExpress | HY-44070-50mg |
N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline |
1432793-68-4 | 97.05% | 50mg |
￥800 | 2024-07-20 | |
| MedChemExpress | HY-44070-100mg |
N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline |
1432793-68-4 | 97.05% | 100mg |
￥1300 | 2024-07-20 | |
| 1PlusChem | 1P01X04P-25mg |
N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline |
1432793-68-4 | 97% | 25mg |
$133.00 | 2024-06-20 | |
| 1PlusChem | 1P01X04P-50mg |
N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline |
1432793-68-4 | 97% | 50mg |
$191.00 | 2024-06-20 | |
| 1PlusChem | 1P01X04P-100mg |
N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline |
1432793-68-4 | 97% | 100mg |
$285.00 | 2024-06-20 | |
| Aaron | AR01X0D1-25mg |
N-(Tert-Butoxycarbonyl)-O-(Tert-Butyl)-L-Threonyl-L-Proline |
1432793-68-4 | 97% | 25mg |
$119.00 | 2025-02-12 | |
| Aaron | AR01X0D1-50mg |
N-(Tert-Butoxycarbonyl)-O-(Tert-Butyl)-L-Threonyl-L-Proline |
1432793-68-4 | 97% | 50mg |
$189.00 | 2025-02-12 | |
| Aaron | AR01X0D1-100mg |
N-(Tert-Butoxycarbonyl)-O-(Tert-Butyl)-L-Threonyl-L-Proline |
1432793-68-4 | 97% | 100mg |
$303.00 | 2025-02-12 | |
| MedChemExpress | HY-44070-250mg |
N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline |
1432793-68-4 | 97.05% | 250mg |
￥2200 | 2024-07-20 |
N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonyl-L-proline Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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